Cas no 82366-05-0 (1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3-methyl-5-phenyl-)

• Product Name: 1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3-methyl-5-phenyl-
• CAS No: 82366-05-0
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 2803509
• PubChem ID: 2845041
• Update Time: 2025-04-21

1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID90385833
• CBMicro_019950
• CCG-8159
• Oprea1_504240
• STK868228
• AKOS022088697
• (5-hydroxy-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone
• 82366-05-0
• BIM-0020148.P001
• 1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3-methyl-5-phenyl-
• AKOS000610411
• Oprea1_547272
• DTXCID00336856
• 1-benzoyl-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol
• EU-0043458

• Inchi： 1S/C17H16N2O2/c1-13-12-17(21,15-10-6-3-7-11-15)19(18-13)16(20)14-8-4-2-5-9-14/h2-11,21H,12H2,1H3
• InChI Key： ZODMXWOSJMKILD-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CC(C)=NN1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.121177757Da
• Monoisotopic Mass: 280.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.9Ų